2-Chloro-3-fluoro-4-mercaptobenzoic acid

• IUPAC Name: 2-chloro-3-fluoro-4-sulfanylbenzoic acid
• InChI: InChI=1S/C7H4ClFO2S/c8-5-3(7(10)11)1-2-4(12)6(5)9/h1-2,12H,(H,10,11)
• InChI Key: HXFVXPLRYAPVTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)Cl)F)S
• Molecular Formula: C7H4ClFO2S
• Molecular Weight: 206.62 g/mol
• CAS RN: 1823051-16-6

Description

2-Chloro-3-fluoro-4-mercaptobenzoic acid is a chemical compound with the molecular formula C₇H₄ClFO₂S and a molecular weight of 154.186 g/mol . It is also known by other names such as o-Mercaptobenzoic acid , o-Thiosalicylic acid , and 2-Sulfanylbenzoic acid . The compound features a benzene ring substituted with chlorine, fluorine, and a thiol group (sulfur atom bonded to a hydrogen atom).

Scientific Research Applications

Heterocyclic Compound Synthesis

One of the primary applications of related halogenated benzoic acids is in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. For example, Křupková et al. (2013) demonstrated that 4-Chloro-2-fluoro-5-nitrobenzoic acid can serve as a multireactive building block in heterocyclic oriented synthesis (HOS). This compound is used to prepare various nitrogenous heterocycles, such as benzimidazoles, benzotriazoles, and quinoxalinones, which are significant in drug discovery due to their wide range of biological activities (Křupková, Funk, Soural, & Hlaváč, 2013).

Antibacterial Agents

Another significant application is in the development of potential antibacterial agents. Holla, Bhat, and Shetty (2003) synthesized new fluorine-containing thiadiazolotriazinones, demonstrating that halogenated phenyl groups, including those with fluorine, play a crucial role in creating biologically active molecules with promising antibacterial activity (Holla, Bhat, & Shetty, 2003).

Anticancer Research

In anticancer research, Bhat et al. (2004) explored the synthesis of 1,2,4-triazolo[3,4-b]thiadiazoles starting from amino-mercapto-triazoles and fluorobenzoic acids, finding that several synthesized compounds showed in vitro anticancer activity. This highlights the role of halogenated benzoic acids in constructing biologically active molecules for cancer therapy (Bhat, Prasad, Poojary, & Holla, 2004).

Analytical Chemistry

In analytical chemistry, Yan-pin (2013) developed a method for analyzing the assay of 2-Chloro-6-mercaptobenzoic acid by HPLC, demonstrating its importance as an intermediate for pyrithiobac sodium, a herbicide. This research underscores the significance of such compounds in the quality control and analysis of industrial chemicals (Yan-pin, 2013).

Surface Chemistry and Materials Science

Surface chemistry and materials science also benefit from these compounds. Orendorff et al. (2005) investigated the Surface Enhanced Raman Scattering (SERS) spectra of 4-mercaptobenzoic acid self-assembled monolayers on gold, showcasing the application of halogenated benzoic acids in enhancing molecular detection through SERS, a critical technique in materials characterization (Orendorff, Gole, Sau, & Murphy, 2005).